9-(p-Nitrobenzyl)-9H-purin-6-ol
9-(p-Nitrobenzyl)-9H-purin-6-ol
Brand Name:
Vulcanchem
CAS No.:
13233-86-8
VCID:
VC0080879
InChI:
InChI=1S/C12H9N5O3/c18-12-10-11(13-6-14-12)16(7-15-10)5-8-1-3-9(4-2-8)17(19)20/h1-4,6-7H,5H2,(H,13,14,18)
SMILES:
C1=CC(=CC=C1CN2C=NC3=C2NC=NC3=O)[N+](=O)[O-]
Molecular Formula:
C12H9N5O3
Molecular Weight:
271.23 g/mol
9-(p-Nitrobenzyl)-9H-purin-6-ol
CAS No.: 13233-86-8
Main Products
VCID: VC0080879
Molecular Formula: C12H9N5O3
Molecular Weight: 271.23 g/mol
| CAS No. | 13233-86-8 |
|---|---|
| Product Name | 9-(p-Nitrobenzyl)-9H-purin-6-ol |
| Molecular Formula | C12H9N5O3 |
| Molecular Weight | 271.23 g/mol |
| IUPAC Name | 9-[(4-nitrophenyl)methyl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C12H9N5O3/c18-12-10-11(13-6-14-12)16(7-15-10)5-8-1-3-9(4-2-8)17(19)20/h1-4,6-7H,5H2,(H,13,14,18) |
| Standard InChIKey | AWOOIVCGPKFRJZ-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CN2C=NC3=C2NC=NC3=O)[N+](=O)[O-] |
| SMILES | C1=CC(=CC=C1CN2C=NC3=C2NC=NC3=O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1CN2C=NC3=C2NC=NC3=O)[N+](=O)[O-] |
| Synonyms | 9-(p-Nitrobenzyl)-9H-purin-6-ol |
| PubChem Compound | 96720 |
| Last Modified | Nov 09 2021 |
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